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Compound of Interest

Compound Name: BIO-2007817

Cat. No.: B15608146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BIO-2007817, a novel small molecule
activator of the E3 ubiquitin ligase Parkin. Mutations in the Parkin gene (PRKN) are a common
cause of autosomal recessive early-onset Parkinson's disease. BIO-2007817 acts as a
molecular glue, enhancing the activation of Parkin and offering a promising therapeutic strategy
for Parkinson's disease and other neurodegenerative disorders associated with mitochondrial
dysfunction.

Mechanism of Action

Under normal physiological conditions, the kinase PINK1 accumulates on damaged
mitochondria and phosphorylates ubiquitin (pUb) and the ubiquitin-like (Ubl) domain of Parkin.
This phosphorylation cascade leads to the recruitment and activation of Parkin, which then
ubiquitinates mitochondrial outer membrane proteins, flagging the damaged mitochondria for
degradation through a process known as mitophagy.

BIO-2007817 functions as a positive allosteric modulator (PAM) of Parkin. It acts as a
"molecular glue" that stabilizes the interaction between phospho-ubiquitin (pUb) and the RINGO
domain of Parkin.[1][2][3] This enhanced binding promotes a conformational change in Parkin,
leading to the release of its catalytic RING2 domain and subsequent activation of its E3 ligase
activity.[2][3][4] This mechanism is particularly significant as it can rescue the function of certain
Parkin mutants associated with early-onset Parkinson's disease.[1][3][4]
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Signaling Pathway and Mechanism of Action of BIO-
2007817
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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